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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
1H-Pyrazole-3,5-dimethanamine (CAS 144693-57-2), frequently designated in coordination

chemistry literature as Hbampz or 3,5-bis(aminomethyl)pyrazole, represents a critical class of

compartmental ligands. Its structural uniqueness lies in its ability to bridge two metal centers

simultaneously through the pyrazolate diazine unit (

) and the pendant primary amine arms. This architecture facilitates the formation of planar,
binuclear metal complexes—particularly with Cu(II), Ni(II), and Co(II)—that exhibit strong
magnetic exchange interactions (antiferromagnetic coupling).

Beyond its role as a ligand, this compound serves as a versatile building block in the synthesis

of Metal-Organic Frameworks (MOFs) and supramolecular assemblies, offering tunable pore

environments via the modification of the amine functionality. This guide provides a

comprehensive technical analysis of its synthesis, physicochemical properties, and application

in bioinorganic modeling.
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Chemical Identity & Physicochemical Properties[2]
[3][4][5]

Property Specification

Chemical Name 1H-Pyrazole-3,5-dimethanamine

CAS Registry Number 144693-57-2

Synonyms
3,5-Bis(aminomethyl)pyrazole; Hbampz; 3,5-

Bis(aminomethyl)-1H-pyrazole

Molecular Formula

Molecular Weight 126.16 g/mol

Appearance
Hygroscopic colorless plates or white solid (as

hydrochloride salt)

Solubility
Soluble in water, methanol, ethanol; sparingly

soluble in non-polar solvents.

Acidity (pKa)
Pyrazole NH is acidic (deprotonation yields

pyrazolate anion); Amine groups are basic.

Synthetic Routes & Optimization
The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity and

reactivity of the amine groups. Direct amination of halides often leads to over-alkylation.

Therefore, the Gabriel Synthesis pathway is the industry standard for high-purity production,

ensuring primary amine selectivity.

Optimized Synthetic Pathway (Gabriel Protocol)
The following protocol synthesizes the dihydrochloride salt, which is more stable than the free

base.

Step 1: Chlorination of Diol Precursor

Precursor: 3,5-bis(hydroxymethyl)pyrazole hydrochloride.
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Reagent: Thionyl chloride (

).

Procedure: Reflux the diol in excess

for 30 minutes. Remove excess

via vacuum distillation. Recrystallize from ethanol/ether.

Yield: ~92% of 3,5-bis(chloromethyl)pyrazole hydrochloride.[1]

Step 2: Nucleophilic Substitution (Gabriel Reagent)

Reagents: Potassium phthalimide (excess), dry DMF.

Procedure: Heat the chloromethyl intermediate with potassium phthalimide in DMF at 120°C

for 3 hours.

Workup: Pour into water, extract with chloroform. Wash with 0.1 M NaOH to remove

unreacted phthalimide. Dry over

.

Step 3: Hydrazinolysis (Deprotection)

Reagent: Hydrazine hydrate (

), Ethanol.

Procedure: Reflux the diphthalimide intermediate in ethanol with hydrazine hydrate. The

phthalylhydrazide byproduct precipitates. Acidify the filtrate with HCl to isolate the product as

the dihydrochloride salt.
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Figure 1: Optimized Gabriel Synthesis pathway for CAS 144693-57-2, ensuring prevention of

secondary amine formation.

Characterization Standards
To validate the identity of the synthesized compound, the following spectroscopic markers must

be observed. Data is based on the hydrochloride salt in DMSO-

.

Technique Signal/Parameter Assignment

NMR (DMSO-

)
4.53 (s, 4H)

Methylene protons (

) attached to amine.

6.40 (s, 1H)

Pyrazole ring proton (

).

9.6 (br, 4H)

Ammonium protons (

).

Elemental Analysis
Calc: C 36.35; H 5.51; N

17.02%

Matches

(if hydrated/oxygenated

impurities present) or pure salt.

IR Spectroscopy ~3000-3400 Broad N-H stretching

(amine/ammonium).[2]

Self-Validating Protocol: If the singlet at

6.40 shifts significantly or splits, check for incomplete deprotection of the phthalimide or
asymmetry in the substitution (mono-substitution).
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The primary utility of 1H-Pyrazole-3,5-dimethanamine is its role as a binucleating ligand.

Upon deprotonation of the pyrazole NH, it becomes the bampz⁻ anion, which acts as a bridge

between two metal ions.

Binuclear Complex Formation
In the presence of Cu(II) salts, Hbampz forms complexes of the type

(where X = Cl, Br).

Bridging Mode: The pyrazolate group (

) bridges the two copper centers.

Chelation: The pendant amino groups coordinate to the metals, completing a square-planar

or square-pyramidal geometry.

Magnetic Properties: These complexes exhibit strong antiferromagnetic coupling (

) mediated by the pyrazolate bridge. This makes them excellent models for studying spin-
exchange mechanisms in metalloproteins.
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Figure 2: Schematic of the coordination mode in

complexes. The pyrazolate bridge mediates magnetic exchange.

Safety, Handling, & Stability
Hazard Classification: As a primary amine, the compound is likely corrosive and an irritant.

Handling:

Wear nitrile gloves and safety goggles.

Handle the free base under inert atmosphere (

or Ar) if possible, as it reacts with atmospheric

to form carbamates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b121837/docs?utm_src=pdf-body-img#technical-monograph-1h-pyrazole-3-5-dimethanamine-cas-144693-57-2-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The hydrochloride salt is stable in air but hygroscopic; store in a desiccator.

Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless derivatization is

intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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